Cas no 216507-23-2 (Quinoline, 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-)

• Product Name: Quinoline, 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-
• CAS No: 216507-23-2
• MF: C₁₈H₁₂FN₃
• MW: 289.306386947632
• CID: 1402818
• Update Time: 2024-08-15

Quinoline, 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C18H12FN3/c19-13-7-5-12(6-8-13)18-16(11-21-22-18)14-9-10-20-17-4-2-1-3-15(14)17/h1-11H,(H,21,22)
• InChI Key： HXILKRNCCBIBPA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C2=CNN=C2C2=CC=C(F)C=C2)=CC=1

Computed Properties

• Exact Mass: 289.10166

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 474.7±45.0 °C(Predicted)
• PSA: 41.57
• pka: 10.62±0.50(Predicted)